BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Dalosirvat: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dalosirvat

Cat. No.: B610879

Introduction to Dalosirvat

Dalosirvat, also known as SM-04554, is an investigational drug developed by Biosplice
Therapeutics that functions as a Wnt signaling pathway stimulant.[1] It has been studied
primarily as a topical solution for the treatment of alopecia (hair loss).[1] As with any
investigational new drug, proper handling and disposal are critical to ensure laboratory safety
and environmental protection. This guide provides a comprehensive overview of the
recommended disposal procedures for Dalosirvat, in line with general principles for
investigational and hazardous pharmaceutical waste management.

Regulatory Framework for Pharmaceutical Waste

The disposal of laboratory waste, particularly investigational compounds, is governed by a
framework of regulations designed to protect human health and the environment. In the United
States, the Environmental Protection Agency (EPA) sets the primary standards for hazardous
waste management under the Resource Conservation and Recovery Act (RCRA).[2]
Healthcare facilities and research laboratories must adhere to these regulations, which include
specific requirements for the handling, storage, transportation, and disposal of hazardous
materials.[2]

It is crucial to consult with your institution's Environmental Health and Safety (EHS) department
to ensure compliance with all federal, state, and local regulations, as these can vary.[3]
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Dalosirvat Disposal Procedures

As an investigational drug, Dalosirvat should be treated as a chemical waste product. The
following steps outline the recommended disposal process:

o Waste Identification and Segregation:

o All materials contaminated with Dalosirvat, including unused product, partially used vials,
contaminated personal protective equipment (PPE), and cleaning materials, should be
segregated from regular trash.

o Do not mix Dalosirvat waste with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

e Containerization:

o Select a compatible, leak-proof container for the collection of Dalosirvat waste. The
container should be clearly labeled as "Hazardous Waste" and specify "Dalosirvat” as the
content.

o Containers must be kept closed except when adding waste and should be stored in a
designated Satellite Accumulation Area (SAA).

¢ Disposal Pathway:
o Do not dispose of Dalosirvat down the drain or in the regular trash.

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste container.

o The ultimate disposal method for chemical waste such as Dalosirvat is typically high-
temperature incineration by a licensed hazardous waste management vendor.

Decontamination Procedures

In the event of a spill or to decontaminate laboratory surfaces and equipment that have come
into contact with Dalosirvat, follow these general steps:
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o Restrict Access: Cordon off the affected area to prevent further contamination.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,
and safety goggles.

e Containment and Cleanup:

o For liquid spills, use an absorbent material to soak up the substance.

o For solid spills, carefully sweep or wipe up the material, avoiding the creation of dust.
o Decontamination: Clean the affected area with a suitable laboratory detergent and water.

o Waste Disposal: All materials used for cleanup, including contaminated PPE, must be
disposed of as hazardous waste, as described in the section above.

Quantitative Data and Storage

While specific quantitative data for Dalosirvat disposal is not publicly available, general
guidelines for laboratory chemical waste apply. The following table summarizes key storage
and handling information.

Parameter Guideline Source
Storage Temperature (Stock -80°C for up to 2 years; -20°C

Solution) for up to 1 year

Satellite Accumulation Area Up to 55 gallons of hazardous

(SAA) Limit waste

Destruction records should be
Record Keeping kept for a minimum of three

years.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Dalosirvat waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b610879?utm_src=pdf-body
https://www.benchchem.com/product/b610879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Dalosirvat Waste Generated
(Unused product, contaminated labware, PPE)

Is the waste a sharp?
(e.g., needle, contaminated glass)

L

Yes No

Is the waste liquid or solid?

Place in a designated

sharps container for Liquid Solid
hazardous chemical waste

Collect in a compatible, labeled,
leak-proof hazardous waste
container for liquids

Collect in a compatible, labeled,

leak-proof hazardous waste
container for solids

Store sealed container in a
designated Satellite
Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
for pickup and disposal via
a licensed hazardous waste vendor

Click to download full resolution via product page

Dalosirvat Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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